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Compound of Interest

Compound Name: Cefditoren-13C,d3

Cat. No.: B12395930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cefditoren-13C,d3, a stable isotope-

labeled internal standard crucial for the accurate quantification of the third-generation

cephalosporin antibiotic, Cefditoren. This document outlines its primary applications,

physicochemical properties, and detailed experimental protocols for its use in pharmacokinetic

studies, adhering to the highest standards of scientific rigor.

Introduction to Cefditoren-13C,d3
Cefditoren-13C,d3 is a deuterated and 13C-labeled form of Cefditoren, an antibiotic used to

treat a variety of bacterial infections.[1] The introduction of stable isotopes into the Cefditoren

molecule does not significantly alter its chemical properties but provides a distinct mass

difference, making it an ideal internal standard for mass spectrometry-based bioanalytical

assays.[2] Its use is critical for correcting variations during sample preparation and analysis,

thereby ensuring the accuracy and precision of pharmacokinetic and bioequivalence studies.[2]

Primary Use:

The primary application of Cefditoren-13C,d3 is as an internal standard in quantitative

analytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS),

for the determination of Cefditoren concentrations in biological matrices like plasma and urine.

[1][3] This is essential for:
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Pharmacokinetic (PK) studies: To accurately characterize the absorption, distribution,

metabolism, and excretion (ADME) of Cefditoren.

Bioequivalence (BE) studies: To compare the bioavailability of different formulations of

Cefditoren pivoxil.

Therapeutic Drug Monitoring (TDM): To optimize patient dosing regimens.

Physicochemical and Quantitative Data
The key quantitative data for Cefditoren-13C,d3 and its unlabeled counterpart, Cefditoren, are

summarized in the tables below.

Table 1: Physicochemical Properties

Property Cefditoren-13C,d3 Cefditoren

Molecular Formula C₁₈¹³CH₁₅D₃N₆O₅S₃ C₁ⱉH₁₈N₆O₅S₃

Molecular Weight 510.59 g/mol 506.58 g/mol

CAS Number Not Available 104145-95-1

Appearance Solid (Typical) Solid

Data sourced from various chemical suppliers and databases.

Table 2: Isotopic Labeling Specifications

Parameter Specification

Isotopic Purity (¹³C) ≥ 99%

Isotopic Purity (²H/D) ≥ 98%

Chemical Purity ≥ 95%

Data represents typical specifications from commercial suppliers.
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Mechanism of Action of Parent Compound:
Cefditoren
Cefditoren is a third-generation cephalosporin antibiotic that exerts its bactericidal effect by

inhibiting the synthesis of the bacterial cell wall. It has a broad spectrum of activity against both

Gram-positive and Gram-negative bacteria. The pivoxil ester prodrug, Cefditoren pivoxil, is

administered orally and is rapidly hydrolyzed by esterases in the gastrointestinal tract to

release the active drug, Cefditoren.

The following diagram illustrates the general mechanism of action for beta-lactam antibiotics

like Cefditoren.
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Data Processing and Analysis

Peak Integration
(Cefditoren & Cefditoren-13C,d3)

Calculate Peak Area Ratio
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Construct Calibration Curve
(Weighted Linear Regression)

Calculate Cefditoren Concentration
in Unknown Samples
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(e.g., Cmax, Tmax, AUC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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